Cas no 2228593-14-2 (4-(4,4-dimethylcyclohexyl)methyl-4-methoxypiperidine)
4-(4,4-dimethylcyclohexyl)methyl-4-methoxypiperidine Chemical and Physical Properties
Names and Identifiers
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- 4-(4,4-dimethylcyclohexyl)methyl-4-methoxypiperidine
- EN300-1774416
- 4-[(4,4-dimethylcyclohexyl)methyl]-4-methoxypiperidine
- 2228593-14-2
-
- Inchi: 1S/C15H29NO/c1-14(2)6-4-13(5-7-14)12-15(17-3)8-10-16-11-9-15/h13,16H,4-12H2,1-3H3
- InChI Key: UQXVYMYRRFTGFW-UHFFFAOYSA-N
- SMILES: O(C)C1(CCNCC1)CC1CCC(C)(C)CC1
Computed Properties
- Exact Mass: 239.224914549g/mol
- Monoisotopic Mass: 239.224914549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 21.3Ų
4-(4,4-dimethylcyclohexyl)methyl-4-methoxypiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1774416-0.05g |
4-[(4,4-dimethylcyclohexyl)methyl]-4-methoxypiperidine |
2228593-14-2 | 0.05g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-1774416-0.1g |
4-[(4,4-dimethylcyclohexyl)methyl]-4-methoxypiperidine |
2228593-14-2 | 0.1g |
$1119.0 | 2023-09-20 | ||
| Enamine | EN300-1774416-0.25g |
4-[(4,4-dimethylcyclohexyl)methyl]-4-methoxypiperidine |
2228593-14-2 | 0.25g |
$1170.0 | 2023-09-20 | ||
| Enamine | EN300-1774416-0.5g |
4-[(4,4-dimethylcyclohexyl)methyl]-4-methoxypiperidine |
2228593-14-2 | 0.5g |
$1221.0 | 2023-09-20 | ||
| Enamine | EN300-1774416-1.0g |
4-[(4,4-dimethylcyclohexyl)methyl]-4-methoxypiperidine |
2228593-14-2 | 1g |
$1272.0 | 2023-06-03 | ||
| Enamine | EN300-1774416-2.5g |
4-[(4,4-dimethylcyclohexyl)methyl]-4-methoxypiperidine |
2228593-14-2 | 2.5g |
$2492.0 | 2023-09-20 | ||
| Enamine | EN300-1774416-5.0g |
4-[(4,4-dimethylcyclohexyl)methyl]-4-methoxypiperidine |
2228593-14-2 | 5g |
$3687.0 | 2023-06-03 | ||
| Enamine | EN300-1774416-10.0g |
4-[(4,4-dimethylcyclohexyl)methyl]-4-methoxypiperidine |
2228593-14-2 | 10g |
$5467.0 | 2023-06-03 | ||
| Enamine | EN300-1774416-1g |
4-[(4,4-dimethylcyclohexyl)methyl]-4-methoxypiperidine |
2228593-14-2 | 1g |
$1272.0 | 2023-09-20 | ||
| Enamine | EN300-1774416-5g |
4-[(4,4-dimethylcyclohexyl)methyl]-4-methoxypiperidine |
2228593-14-2 | 5g |
$3687.0 | 2023-09-20 |
4-(4,4-dimethylcyclohexyl)methyl-4-methoxypiperidine Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 4-(4,4-dimethylcyclohexyl)methyl-4-methoxypiperidine
Research Brief on 4-(4,4-dimethylcyclohexyl)methyl-4-methoxypiperidine (CAS: 2228593-14-2)
In recent years, the compound 4-(4,4-dimethylcyclohexyl)methyl-4-methoxypiperidine (CAS: 2228593-14-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. The following research brief synthesizes the latest findings related to this compound, highlighting its pharmacological properties, synthetic pathways, and therapeutic potential.
The primary focus of recent studies has been on the synthesis and optimization of 4-(4,4-dimethylcyclohexyl)methyl-4-methoxypiperidine. Researchers have explored various synthetic routes to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These efforts have led to the development of scalable and cost-effective production methods, which are critical for further preclinical and clinical evaluations.
Pharmacological investigations have revealed that 4-(4,4-dimethylcyclohexyl)methyl-4-methoxypiperidine exhibits promising activity as a modulator of specific biological targets. Preliminary in vitro studies indicate its affinity for certain receptor subtypes, suggesting potential applications in neurological and metabolic disorders. For instance, recent data published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating neurotransmitter release in neuronal cell lines, which could have implications for treating conditions such as depression and anxiety.
In addition to its neurological effects, this compound has shown potential in oncology research. A 2023 study published in Cancer Research highlighted its role in inhibiting the proliferation of certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the disruption of key signaling pathways, although further mechanistic studies are required to fully elucidate its anticancer properties.
Despite these promising findings, challenges remain in the development of 4-(4,4-dimethylcyclohexyl)methyl-4-methoxypiperidine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Recent advancements in computational modeling and high-throughput screening are expected to accelerate the optimization of this compound, paving the way for future clinical trials.
In conclusion, 4-(4,4-dimethylcyclohexyl)methyl-4-methoxypiperidine represents a compelling area of research in chemical biology and drug development. Its diverse pharmacological profile and synthetic accessibility make it a valuable candidate for further investigation. Continued interdisciplinary collaboration will be essential to unlock its full therapeutic potential and translate these findings into clinical applications.
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